molecular formula C12H10OS B8796623 1-(3-Phenylthiophen-2-yl)ethanone

1-(3-Phenylthiophen-2-yl)ethanone

Cat. No.: B8796623
M. Wt: 202.27 g/mol
InChI Key: KVNLGJFKFBLTAF-UHFFFAOYSA-N
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Description

1-(3-Phenylthiophen-2-yl)ethanone is a useful research compound. Its molecular formula is C12H10OS and its molecular weight is 202.27 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H10OS

Molecular Weight

202.27 g/mol

IUPAC Name

1-(3-phenylthiophen-2-yl)ethanone

InChI

InChI=1S/C12H10OS/c1-9(13)12-11(7-8-14-12)10-5-3-2-4-6-10/h2-8H,1H3

InChI Key

KVNLGJFKFBLTAF-UHFFFAOYSA-N

Canonical SMILES

CC(=O)C1=C(C=CS1)C2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 3-phenylthiophene (3.10 g, 19.3 mmol) and acetyl chloride (1.38 mL, 23.2 mmol) in dichloromethane (50 mL) was cooled to 0° C. Aluminium (III) chloride (2.58 g, 19.3 mmol) was added in several portions to control an otherwise vigorous exotherm. After addition was complete, the bath was removed and the reaction allowed to stir at ambient temperature for 2 h. The reaction mixture was then diluted with saturated aqueous NaHCO3 and the layers were separated. The organic phase was washed with another portion of NaHCO3 solution and brine. The resulting dichloromethane solution was concentrated in vacuo and the residue was purified by flash chromatography eluting with a gradient of 1-5% EtOAc/hexanes to afford 1.62 g (41% yield) of 1-(3-phenylthiophen-2-yl)ethanone and 1.13 g (29% yield) of 1-(4-phenylthiophen-2-yl)ethanone which were both spectroscpopically identical to literature compounds (See reference: Acta Chemica Scandinavica (1947-1973) 1970, 24, pp. 99-104.)
Quantity
3.1 g
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reactant
Reaction Step One
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1.38 mL
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reactant
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50 mL
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solvent
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2.58 g
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reactant
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